Cas no 73018-09-4 (2-Chloro-6-hydroxypyridine)
2-Chloro-6-hydroxypyridine is a heterocyclic organic compound featuring both chloro and hydroxy functional groups on a pyridine backbone. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing chloro group and nucleophilic hydroxy group allow for selective functionalization, enabling the production of diverse derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage. It is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its versatility in cross-coupling reactions and substitution transformations underscores its importance in fine chemical manufacturing. High purity grades are available to meet rigorous research and industrial requirements.

2-Chloro-6-hydroxypyridine structure
Product name:2-Chloro-6-hydroxypyridine
2-Chloro-6-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 6-Chloropyridin-2-ol
- 6-Chloro-2-pyridinol
- 2-HYDROXY-5-CHLOROPYRIDINE
- 2-Hydroxy-6-chloropyridine
- 2-Pyridinol, 6-chloro-
- 5-Chloro-2-hydroxypyridine
- 6-Chloropyridin-2(1H)-one
- 6-Chloro-2-hydroxypyridine
- EN300-71275
- 2-Chloro-6-hydroxypyridine
- GS-6224
- FT-0708695
- AKOS024254527
- A3730
- MFCD00006278
- NSC-148331
- NSC148331
- 6-chloro-2-pyridinol; 6-chloro-2-hydrosypyridine
- 73018-09-4
- W7KAH5HNM9
- 16879-02-0
- 2(1H)-Pyridinone, 6-chloro-
- 2-hydroxy6-chloropyridine
- 6-chloro-1,2-dihydropyridin-2-one
- BP-10113
- E77567
- AC-23199
- AM20061470
- 2(1H)-Pyridone, 6-chloro-
- NSC 148331
- NS00051461
- DTXSID6022268
- 6-chloro-1H-pyridin-2-one
- 6-Chloro-2-pyridone
- SCHEMBL231087
- CL0093
- CS-0030552
- W-205985
- 6-Chloro-2-hydroxypyridine, 98%
- CHEMBL1978468
- 6-chloro-2-hydroxy-pyridine
- CS-0166938
- 6-Chloro-2(1H)-pyridinone
- SB53843
- 6-Chloropyridn-2-ol
- EINECS 240-909-1
- SY007421
- AKOS009159393
- 2-Pyridinol,6-chloro-
- FT-0611868
- MFCD00955632
- 6-chloro-2-pyridol
- 2-chloro-pyrid-6-one
- DB-000503
- pyridine, 6-chloro-1,2-dihydro-2-oxo-
-
- MDL: MFCD00006278
- Inchi: InChI=1S/C5H4ClNO/c6-4-2-1-3-5(8)7-4/h1-3H,(H,7,8)
- InChI Key: No data available
- SMILES: OC1=NC(Cl)=CC=C1
Computed Properties
- Exact Mass: 128.99800
- Monoisotopic Mass: 128.998141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.1
Experimental Properties
- Color/Form: Pale yellow crystal
- Density: 1.35
- Melting Point: 163-165 °C(lit.)
- Boiling Point: 319.5°C at 760 mmHg
- Flash Point: 147 °C
- PSA: 33.12000
- LogP: 1.44060
- Vapor Pressure: No data available
2-Chloro-6-hydroxypyridine Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:26
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-6-hydroxypyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB496930-5 g |
2-Chloro-6-hydroxypyridine, 98%; . |
73018-09-4 | 98% | 5g |
€76.10 | 2022-07-29 | |
Alichem | A023023336-250mg |
2-Chloro-6-hydroxypyridine |
73018-09-4 | 97% | 250mg |
$734.40 | 2023-09-01 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JD425-20g |
2-Chloro-6-hydroxypyridine |
73018-09-4 | 95+% | 20g |
226.0CNY | 2021-08-04 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JD425-1g |
2-Chloro-6-hydroxypyridine |
73018-09-4 | 95+% | 1g |
45.0CNY | 2021-08-04 | |
TRC | C585923-5g |
2-Chloro-6-hydroxypyridine |
73018-09-4 | 5g |
$ 86.00 | 2023-09-08 | ||
TRC | C585923-10g |
2-Chloro-6-hydroxypyridine |
73018-09-4 | 10g |
$ 109.00 | 2023-09-08 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-489735-25 g |
Isobutylamine Hydrochloride, |
73018-09-4 | 25g |
¥481.00 | 2023-07-11 | ||
AstaTech | CL0093-100/G |
2-CHLORO-6-HYDROXYPYRIDINE |
73018-09-4 | 97% | 100g |
$213 | 2023-09-15 | |
AstaTech | CL0093-500/G |
2-CHLORO-6-HYDROXYPYRIDINE |
73018-09-4 | 97% | 500/G |
$POA | 2022-05-31 | |
Matrix Scientific | 119866-10g |
6-Chloropyridin-2-ol, 95+% |
73018-09-4 | 95+% | 10g |
$154.00 | 2023-09-07 |
2-Chloro-6-hydroxypyridine Related Literature
-
1. Geometrical isomerism in 2-hydroxypyridinate and pyridine-2-thiolate complexes derived from the ruthenium(IV) bis(allyl) dimer [{Ru(η3: η3-C10H16)Cl(μ-Cl)}2]Jonathan W. Steed,Derek A. Tocher J. Chem. Soc. Dalton Trans. 1992 2765
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Stuart K. Langley,Madeleine Helliwell,Simon J. Teat,Richard E. P. Winpenny Dalton Trans. 2012 41 12807
-
L. Rosado Piquer,S. Dey,L. Castilla-Amorós,S. J. Teat,J. Cirera,G. Rajaraman,E. C. Sa?udo Dalton Trans. 2019 48 12440
-
Yun-Sheng Ma,You Song,Xiao-Yan Tang,Rong-Xin Yuan Dalton Trans. 2010 39 6262
-
5. Influence of carboxylic acid association upon the lactim–lactam tautomeric equilibrium of 2-hydroxypyridinesJean Guillerez,Olivier Bensaude,Jacques Emile Dubois J. Chem. Soc. Perkin Trans. 2 1980 620
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:73018-09-4)2-Chloro-6-hydroxypyridine

Purity:99%
Quantity:500g
Price ($):280.0